Cas no 567-18-0 (2-Naphthalenesulfonicacid, 1-hydroxy-)

• Product Name: 2-Naphthalenesulfonicacid, 1-hydroxy-
• CAS No: 567-18-0
• MF: C₁₀H₈O₄S
• MW: 224.233121871948
• CID: 376215
• PubChem ID: 11277
• Update Time: 2025-04-19

2-Naphthalenesulfonicacid, 1-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid, 1-hydroxy-
• 1-hydroxynaphthalene-2-sulfonic acid
• 1-hydroxynaphthalene-2-sulphonic acid
• 1-Naphthol-2-sulfonic acid
• 1-Naphthol-2-sulfonic acid,na salt
• PWJNDVAKQLOWRZ-UHFFFAOYSA-N
• 1-Hydroxy-2-naphthalenesulfonic acid
• 1-NAPHTHOL-2-SULFONIC ACID [MI]
• Q10395575
• UNII-KDF25YAO2H
• KDF25YAO2H
• AKOS022506551
• SCHEMBL88069
• SCHAEFFER'S .ALPHA.-ACID
• EINECS 209-303-4
• DTXSID6060345
• Baum's acid
• Naphtholsulfosaure
• 567-18-0
• 2-Naphthalenesulfonic acid, 1-hydroxy-
• NS00079761

• Inchi： 1S/C10H8O4S/c11-10-8-4-2-1-3-7(8)5-6-9(10)15(12,13)14/h1-6,11H,(H,12,13,14)
• InChI Key： PWJNDVAKQLOWRZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=CC=CC=2C=1O)(=O)(=O)O

Computed Properties

• Exact Mass: 224.01434
• Monoisotopic Mass: 224.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83A^2

Experimental Properties

• Density: 1.4643 (rough estimate)
• Melting Point: >249.85°C
• Boiling Point: 335.63°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.6000 (estimate)
• PSA: 74.6